3-(1-azepanyl)-N-(3-methoxyphenyl)propanamide hydrochloride

• IUPAC Name: 3-(azepan-1-yl)-N-(3-methoxyphenyl)propanamide;hydrochloride
• InChI: InChI=1S/C16H24N2O2.ClH/c1-20-15-8-6-7-14(13-15)17-16(19)9-12-18-10-4-2-3-5-11-18;/h6-8,13H,2-5,9-12H2,1H3,(H,17,19);1H
• InChI Key: ZMGSZRCOVXZSBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCN2CCCCCC2.Cl
• Molecular Formula: C16H25ClN2O2
• Molecular Weight: 312.83 g/mol

Description

3-(1-azepanyl)-N-(3-methoxyphenyl)propanamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound is also known as Azepexon and has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

Azepexon works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, Azepexon increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
Azepexon has been shown to have various biochemical and physiological effects on the brain. Research has shown that this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function and memory. Azepexon has also been shown to have antioxidant properties, which can protect the brain from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

The advantages of using Azepexon in lab experiments include its neuroprotective properties and its ability to improve cognitive function and memory. However, the limitations of using Azepexon in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on Azepexon. One area of research is to further investigate its potential therapeutic applications in treating various neurological disorders. Another area of research is to determine the optimal dosage and administration of Azepexon for therapeutic use. Additionally, further research is needed to determine the safety and efficacy of Azepexon in humans.

Scientific Research Applications

The potential therapeutic applications of Azepexon have been extensively studied in the scientific community. Research has shown that this compound has neuroprotective properties and can be used to treat various neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease.